Cas no 866545-96-2 (1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one)

1-{5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one is a brominated heterocyclic compound featuring a pyrrolopyridine core with an acetyl functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromine substitution at the 5-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further derivatization. Its well-defined crystalline form ensures high purity and stability, making it suitable for precise synthetic applications. The compound’s versatility and robust reactivity profile contribute to its utility in medicinal chemistry and material science research.
1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one structure
866545-96-2 structure
Product Name:1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
CAS No:866545-96-2
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD12403936
CID:835038
PubChem ID:59699914
Update Time:2025-05-27

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
    • 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanone
    • 1-(5-Bromo-7-azaindole)ethanone
    • Ethanone, 1-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-
    • 1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
    • 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one
    • 3-Acetyl-5-bromo-7-azaindole
    • AYSQNMFURHMHBB-UHFFFAOYSA-N
    • 3023AH
    • PB26824
    • AM804435
    • AK131337
    • ST2408583
    • 1-(5-bromo-1H-pyrrolo[2,3-b]pyridine
    • 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone (ACI)
    • 1-[5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl]ethan-1-one
    • SY097852
    • 1-(5-Bromo-1H-pyrrolo[2 pound not3-b]pyridin-3-yl)ethanone
    • CS-B0569
    • 866545-96-2
    • 1-(5-bromo-1H-pyrrolo[2,3-b]pyridine-3-yl)-ethanone
    • SCHEMBL1516568
    • AKOS016014548
    • Z1269216632
    • MFCD12403936
    • J-503398
    • EN300-268758
    • DS-2934
    • DTXSID50732682
    • MDL： MFCD12403936
    • Inchi： 1S/C9H7BrN2O/c1-5(13)8-4-12-9-7(8)2-6(10)3-11-9/h2-4H,1H3,(H,11,12)
    • InChI Key： AYSQNMFURHMHBB-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C2C(=NC=C(C=2)Br)NC=1

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 1.7

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029182038-1g
1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
 866545-96-2 98%
1g
 $252.00 2023-08-31
Alichem
A029182038-5g
1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
 866545-96-2 98%
5g
 $704.62 2023-08-31
Chemenu
CM108783-250mg
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 866545-96-2 95%+
250mg
 $57 2021-08-06
Chemenu
CM108783-1g
1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
 866545-96-2 95%+
1g
 $142 2021-08-06
Chemenu
CM108783-5g
1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
 866545-96-2 95%+
5g
 $731 2021-08-06
TRC
B673808-50mg
1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
 866545-96-2
50mg
 $ 50.00 2022-06-06
TRC
B673808-100mg
1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
 866545-96-2
100mg
 $ 70.00 2022-06-06
TRC
B673808-500mg
1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
 866545-96-2
500mg
 $ 295.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B845363-250mg
1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
 866545-96-2 98%
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 370.80 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
YM980-1g
1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
 866545-96-2 98%
1g
 1287CNY 2021-05-08

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Production Method

Production Method 1

183208-35-7 183208-35-7
866545-96-2 866545-96-2
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  rt; 6 h, rt; rt → 0 °C
1.2 Reagents: Methanol
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 4, rt
Reference
Discovery of new azaindole-based PI3Kα inhibitors: Apoptotic and antiangiogenic effect on cancer cells
Hong, Seunghee; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(24), 7212-7215

Production Method 2

183208-35-7 183208-35-7
866545-96-2 866545-96-2
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  15 min, rt
1.2 Solvents: Dichloromethane ;  2 h, rt
1.3 Solvents: Water ;  rt
Reference
Marine-natural-products for biocides development: first discovery of meridianin alkaloids as antiviral and anti-phytopathogenic-fungus agents
Dong, Ji; et al, Pest Management Science, 2020, 76(10), 3369-3376

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Raw materials

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Preparation Products

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:866545-96-2)1-(5-Bromo-7-azaindole)ethanone
Order Number:sfd20621
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:866545-96-2)1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
Order Number:A863100
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:39
Price ($):292.0/1024.0
Email:sales@amadischem.com

1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one Related Literature

Related Categories

866545-96-2 (1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:866545-96-2)1-(5-Bromo-7-azaindole)ethanone
sfd20621
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:866545-96-2)1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
A863100
Purity:99%/99%
Quantity:5g/25g
Price ($):292.0/1024.0
Email